molecular formula C7H11ClO B8307693 1-Chloro-3,3-dimethyl-pent-4-en-2-one

1-Chloro-3,3-dimethyl-pent-4-en-2-one

Cat. No.: B8307693
M. Wt: 146.61 g/mol
InChI Key: ZMTGFOBMYYRLFG-UHFFFAOYSA-N
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Description

1-Chloro-3,3-dimethyl-pent-4-en-2-one is a useful research compound. Its molecular formula is C7H11ClO and its molecular weight is 146.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11ClO

Molecular Weight

146.61 g/mol

IUPAC Name

1-chloro-3,3-dimethylpent-4-en-2-one

InChI

InChI=1S/C7H11ClO/c1-4-7(2,3)6(9)5-8/h4H,1,5H2,2-3H3

InChI Key

ZMTGFOBMYYRLFG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C=C)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

57 g (0.256 mol) of 1-chloro-3,3-dimethyl-2-phenoxy-1,4-pentadiene were warmed to 40° C. in a mixture of 250 ml of formic acid and 50 ml of concentrated hydrochloric acid for 1 hour. The mixture was then diluted with 400 ml of CH2Cl2 and ice, and was extracted 3 times by shaking with 2 N sodium hydroxide solution. After the methylene chloride phase had been dried over Na2SO4, the solvent was stripped off in a rotary evaporator. There remained 36 g (96%) of crude product. 32.2 g (0.22 mol, 86%) of 1-chloro-3,3-dimethyl-pent-4-en-2-one were obtained by distillation (b.p. 81°-84° C./24 mm Hg).
Name
1-chloro-3,3-dimethyl-2-phenoxy-1,4-pentadiene
Quantity
57 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

The reaction is to be described as surprising, since the adduct mixture of 1,4,6,6,6-pentachloro- 3,3-dimethyl-hexane-2-one and 1,4-dichloro-4-methyl-3-(2,2,2-trichloroethyl)-pentan-2-one obtained from carbon tetrachloride and 1-chloro-3,3-dimethyl-pent-4en-2-one predominantly leads to cis-acids with bases (compare DE-OS (German Published Specification) 3,100,354 Example 4 and 5).
Name
1,4,6,6,6-pentachloro- 3,3-dimethyl-hexane-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,4-dichloro-4-methyl-3-(2,2,2-trichloroethyl)-pentan-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods III

Procedure details

Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
C=CC(C)(C)C(=CCl)Oc1ccc(Cl)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods IV

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
C=CC(C)(C)C(=CCl)Oc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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